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Compound of Interest

trans-4-(Boc-
Compound Name:
amino)cyclohexanecarboxylic acid

Cat. No. B558786

Essential safety protocols and logistical plans are critical for the secure handling and disposal
of trans-4-(Boc-amino)cyclohexanecarboxylic acid in a laboratory setting. This guide
provides detailed personal protective equipment (PPE) requirements, step-by-step operational
procedures, and disposal directives to ensure the well-being of researchers and maintain a
safe research environment.

For laboratory professionals in pharmaceutical development and scientific research, a thorough
understanding of chemical handling is paramount. The following information outlines the
necessary precautions and procedures for managing trans-4-(Boc-
amino)cyclohexanecarboxylic acid, a key reagent in various synthetic processes.

Personal Protective Equipment (PPE)

When handling trans-4-(Boc-amino)cyclohexanecarboxylic acid, which is a solid in crystal
form, the primary objective is to prevent inhalation of dust particles and avoid direct contact
with the skin and eyes.[1][2][3] The recommended personal protective equipment includes:

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that
meet OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[1]
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» Hand Protection: Chemical-resistant gloves should be worn to prevent skin exposure.[1]

o Respiratory Protection: In situations where dust formation is likely, a type N95 (US) dust
mask or equivalent is recommended.

o Body Protection: A standard laboratory coat or other protective clothing is necessary to
prevent skin contact.[1]

Chemical and Physical Properties

A summary of the key quantitative data for trans-4-(Boc-amino)cyclohexanecarboxylic acid
is provided in the table below for easy reference.

Property Value

Molecular Formula C12H21NOa

Molecular Weight 243.30 g/mol [1][4]

Appearance White to off-white solid/crystals[1][5]
Purity >97% to 298.0% (TLC)[4]

Room temperature in a dry, cool, and well-
Storage )
ventilated place[1][4]

Operational Plan: Step-by-Step Guidance

A systematic approach to handling trans-4-(Boc-amino)cyclohexanecarboxylic acid from
receipt to disposal is crucial for laboratory safety. The following workflow outlines the key steps:
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Workflow for Handling trans-4-(Boc-amino)cyclohexanecarboxylic Acid
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. Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the label correctly identifies the contents as trans-4-(Boc-
amino)cyclohexanecarboxylic acid and that all necessary hazard information is present.

. Storage:

Store the chemical in a tightly closed container in a dry, cool, and well-ventilated place.[1][3]

Keep it away from incompatible materials such as strong oxidizing agents.[1] It is classified
as a non-combustible solid.

. Handling and Use:

Before handling, ensure you are wearing the appropriate personal protective equipment as
outlined above.

To minimize dust formation, handle the solid material in a well-ventilated area, preferably
within a fume hood or a ventilated balance enclosure.[1][3]

Avoid direct contact with the skin, eyes, and clothing.[1][2]

Avoid ingestion and inhalation of the dust.[1]

. Spill Management:

In the event of a small spill, carefully sweep up the solid material and place it into a suitable,
labeled container for disposal.[1]

Avoid generating dust during the cleanup process.

Ensure the area is well-ventilated.

. Disposal Plan:
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» All waste material, including contaminated PPE and empty containers, should be collected in
a designated and properly labeled waste container.

o Disposal of chemical waste must be in accordance with all applicable federal, state, and
local environmental regulations. Do not allow the product to enter drains.[1][3] Contact a
licensed professional waste disposal service to dispose of this material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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equipment-for-handling-trans-4-boc-amino-cyclohexanecarboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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